1H-Pyrazole-4-carboxylic acid, 5-(aminocarbonyl)-1-(3-methylphenyl)-

• CAS No.: 103053-17-4
• Molecular Formula: C12H11N3O3
• Molecular Weight: 245.23 g/mol
• IUPAC Name: 5-carbamoyl-1-(3-methylphenyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C12H11N3O3/c1-7-3-2-4-8(5-7)15-10(11(13)16)9(6-14-15)12(17)18/h2-6H,1H3,(H2,13,16)(H,17,18)
• InChI Key: GMJFALMFZHXWSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=C(C=N2)C(=O)O)C(=O)N

Description

1H-Pyrazole-4-carboxylic acid, 5-(aminocarbonyl)-1-(3-methylphenyl)- is a useful research compound. Its molecular formula is C12H11N3O3 and its molecular weight is 245.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 9 g. portion of ethyl 5-cyano-1-(3-methylphenyl)-4-pyrazolecarboxylate was dissolved in 200 ml. of ethanol, and 5.8 g. of potassium hydroxide wasadded. The mixture was stirred under reflux for 4 hours, and then was cooled, diluted with water and made acid. The mixture was filtered, and the solids were washed with ethyl acetate as shown above in Example 8 to obtain 3.8 g. of the desired product, m.p. 209°-211° dec. Itwas identified by elemental analysis.